5-{5-chloro-2-[(4-chlorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[5-chloro-2-[(4-chlorophenyl)methoxy]phenyl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H15Cl2NO2S2/c1-2-22-18(23)17(26-19(22)25)10-13-9-15(21)7-8-16(13)24-11-12-3-5-14(20)6-4-12/h3-10H,2,11H2,1H3/b17-10+
• InChI Key: UYZOAKNZWGOSOG-LICLKQGHSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C=CC(=C2)Cl)OCC3=CC=C(C=C3)Cl)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=C(C=CC(=C2)Cl)OCC3=CC=C(C=C3)Cl)/SC1=S
• Molecular Formula: C19H15Cl2NO2S2
• Molecular Weight: 424.4 g/mol

Description

5-{5-chloro-2-[(4-chlorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C19H15Cl2NO2S2 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 422.9921265 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure and Computational Studies

Research on thiazolidin-4-one derivatives, including (Z)-5-(4-chlorobenzylidene)-3-(2-ethoxyphenyl)-2-thioxothiazolidin-4-one (CBBTZ), focuses on characterizing their crystal structures through X-ray diffraction and computational studies using HF and DFT levels of theory. These studies provide insight into the molecular geometry, dihedral angles, and intermolecular contacts, crucial for understanding the compound's chemical behavior and potential applications in material science and drug design (Khelloul et al., 2016).

Synthesis and Structural Study

The synthesis and physico-chemical properties of arylidene thiazolidine and benzothiazine compounds have been explored. These compounds are prepared through Knoevenagel condensation with benzaldehydes, contributing to the field of organic chemistry and offering potential pathways for the development of new pharmaceuticals or materials (Guarda et al., 2003).

Antipsychotic and Anticonvulsant Agents

Thiazolidinone derivatives have been synthesized and evaluated for their potential as antipsychotic and anticonvulsant agents. This research underscores the therapeutic potential of thiazolidinone derivatives in treating neurological disorders, demonstrating the compound's relevance in medicinal chemistry (Kaur et al., 2012).

Reactions with Nitrile Oxides

Studies on the reactions of thiazolidine derivatives with nitrile oxides offer insights into synthetic pathways that can produce novel compounds with potential applications in chemistry and possibly pharmacology, highlighting the versatility of thiazolidinone derivatives in synthetic organic chemistry (Kandeel & Youssef, 2001).

Antimicrobial Activity

The antimicrobial activity of new 2-thiazolylimino-5-arylidene-4-thiazolidinones has been assessed, showing significant efficacy against various microorganisms. This research indicates the potential use of thiazolidinone derivatives in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Vicini et al., 2006).